Cas no 2490314-56-0 ((1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanol)

• Product Name: (1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanol
• CAS No: 2490314-56-0
• MF: C₁₀H₁₆F₂O
• MW: 190.230250358582
• MDL: MFCD32852690
• CID: 5671047
• PubChem ID: 155821033
• Update Time: 2023-11-27

(1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [(1R,5S)-9,9-Difluoro-3-bicyclo[3.3.1]nonanyl]methanol
• [(1R,3r,5S)-9,9-difluorobicyclo[3.3.1]nonan-3-yl]methanol
• 2490314-56-0
• EN300-27115080
• (1R,3r,5S)-9,9-difluorobicyclo3.3.1nonan-3-ylmethanol

• MDL： MFCD32852690
• Inchi： 1S/C10H16F2O/c11-10(12)8-2-1-3-9(10)5-7(4-8)6-13/h7-9,13H,1-6H2/t7?,8-,9+
• InChI Key： ZEIVUXDNUZNMEV-CBLAIPOGSA-N
• SMILES： FC1([C@H]2CCC[C@@H]1CC(CO)C2)F

Computed Properties

• Exact Mass: 190.11692145g/mol
• Monoisotopic Mass: 190.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų